Cas no 299405-24-6 (ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate)
Ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ester functionality provides a versatile handle for further derivatization, enabling the introduction of additional pharmacophores or structural modifications. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and steric effects. Its well-defined structure and high purity ensure reproducibility in research and industrial applications, supporting its use as a key intermediate in heterocyclic chemistry.
299405-24-6 structure
Product Name:ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate
CAS No:299405-24-6
MF:C9H11F3N2O2
MW:236.191052675247
MDL:MFCD00658793
CID:249332
PubChem ID:667902
Update Time:2025-05-27
ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-aceticacid, 5-methyl-3-(trifluoromethyl)-, ethyl ester
- Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- ethyl 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetate
- (5-Methyl-3-trifluoromethylpyrazol-1-yl)acetic acid ethyl ester
- (5-Methyl-3-Trifluoromethyl-Pyrazol-1-Yl)-AceticAcidEthylEster
- [5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid ethyl ester
- ethyl 2-[5-methyl-3-(trifluoromethyl)pyrazolyl]acetate
- VS-05053
- TimTec1_000231
- BB 0258858
- BRD-K54182788-001-01-2
- A5537
- NCGC00175337-01
- ethyl 2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- MFCD00658793
- EN300-228999
- SR-01000408944-1
- 299405-24-6
- OYQJSLHHRPECLL-UHFFFAOYSA-N
- HMS1534K11
- ETHYL 2-(3-(TRIFLUOROMETHYL)-5-METHYL-1H-PYRAZOL-1-YL)ACETATE
- (5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester
- SR-01000408944
- ethyl 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
- ethyl2-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
- AKOS000305858
- CS-0299137
- DTXSID30349893
- ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate
-
- MDL： MFCD00658793
- Inchi： 1S/C9H11F3N2O2/c1-3-16-8(15)5-14-6(2)4-7(13-14)9(10,11)12/h4H,3,5H2,1-2H3
- InChI Key： OYQJSLHHRPECLL-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N(CC(=O)OCC)N=1)(F)F
Computed Properties
- Exact Mass: 236.07700
- Monoisotopic Mass: 236.07726208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.3
- Melting Point: Not available
- Boiling Point: 259.7°C at 760 mmHg
- Flash Point: 110.9°C
- Refractive Index: 1.471
- PSA: 44.12000
- LogP: 1.77340
- Vapor Pressure: Not available
ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027204-250mg |
5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester |
299405-24-6 | 250mg |
￡152.00 | 2022-03-01 | ||
| Fluorochem | 027204-10g |
5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester |
299405-24-6 | 10g |
￡1867.00 | 2022-03-01 | ||
| TRC | E572890-10mg |
ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate |
299405-24-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572890-50mg |
ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate |
299405-24-6 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E572890-100mg |
ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate |
299405-24-6 | 100mg |
$ 185.00 | 2022-06-05 | ||
| Chemenu | CM312426-1g |
Ethyl 2-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate |
299405-24-6 | 95% | 1g |
$173 | 2023-02-02 | |
| abcr | AB379553-100 mg |
Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate |
299405-24-6 | 100MG |
€231.60 | 2022-03-02 | ||
| abcr | AB379553-250 mg |
Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate |
299405-24-6 | 250MG |
€275.80 | 2022-03-02 | ||
| abcr | AB379553-500 mg |
Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate |
299405-24-6 | 500MG |
€409.30 | 2022-03-02 | ||
| abcr | AB379553-1 g |
Ethyl [5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate; . |
299405-24-6 | 1g |
€384.00 | 2022-06-10 |
ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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